2-[2-(4-Formylphenyl)ethenyl]benzonitrile

• IUPAC Name: 2-[2-(4-formylphenyl)ethenyl]benzonitrile
• InChI: InChI=1S/C16H11NO/c17-11-16-4-2-1-3-15(16)10-9-13-5-7-14(12-18)8-6-13/h1-10,12H
• InChI Key: ATGJPRPJEYODEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC2=CC=C(C=C2)C=O)C#N
• Molecular Formula: C16H11NO
• DSSTOX Substance ID: DTXSID70705757
• Molecular Weight: 233.26 g/mol
• CAS No.: 63443-11-8, 112012-01-8

Description

2-[2-(4-Formylphenyl)ethenyl]benzonitrile is a cyanostilbene derivative characterized by a central ethenyl (C=C) bridge connecting a benzonitrile moiety and a 4-formylphenyl group. The compound’s structure features an electron-withdrawing cyano (-CN) group and a formyl (-CHO) substituent, which confer distinct electronic and steric properties. Such derivatives are widely studied for their applications in medicinal chemistry (e.g., as cytotoxic agents) and materials science (e.g., in organic light-emitting diodes, OLEDs) due to their conjugated π-system and tunable substituent effects .

Comparison with Similar Compounds

Table 1: Key Structural Features of Selected Benzonitrile Derivatives

Compound Name	Substituents (R)	Functional Groups	Key Structural Notes
2-[2-(4-Formylphenyl)ethenyl]benzonitrile	4-CHO	-CN, -CHO, ethenyl	Electron-withdrawing groups enhance conjugation and polarity
4-[2-(3-Chlorophenyl)ethenyl]benzonitrile (1c)	3-Cl	-CN, Cl, ethenyl	Chlorine increases lipophilicity and cytotoxicity
4-[2-(4-Methoxyphenyl)ethenyl]benzonitrile (1h)	4-OCH₃	-CN, OCH₃, ethenyl	Methoxy group enhances electron-donating capacity
1,4-Bis(cyanostyryl)benzene (CS1)	2-CN (both ends)	Dual -CN, ethenyl	Symmetric structure with strong fluorescence
4-[2-(Quinolinyl)ethenyl]benzonitrile	Quinoline	-CN, ethenyl, heterocyclic	Extended conjugation via heteroaromatic ring

Key Observations:

• The formyl group in 2-[2-(4-Formylphenyl)ethenyl]benzonitrile introduces a reactive aldehyde site, enabling further chemical modifications (e.g., Schiff base formation), unlike halogenated or methoxy analogs .
• Chlorine (in 1c) and methoxy (in 1h) substituents modulate electronic effects, with Cl increasing cytotoxicity (IC₅₀ = 14.5–27.1 μg/mL) and OCH₃ enhancing selectivity for T47D cells (IC₅₀ = 14.3 μg/mL) .
• Symmetric cyanostilbenes (e.g., CS1) exhibit superior luminescence due to extended conjugation, whereas asymmetric derivatives (e.g., 2-[2-(4-Formylphenyl)ethenyl]benzonitrile) may prioritize reactivity over optical properties .

Table 2: Cytotoxicity Data for Benzonitrile Derivatives

Compound	Cell Line (IC₅₀, μg/mL)	Mechanism Notes	Reference
4-[2-(3-Chlorophenyl)ethenyl]benzonitrile (1c)	MCF-7: 27.1 ± 1.2; MDA-MB-231: 14.5 ± 2.1	Non-aromatase inhibitor; likely targets cell proliferation pathways
4-[2-(4-Methoxyphenyl)ethenyl]benzonitrile (1h)	T47D: 14.3 ± 1.1	High selectivity for hormone-responsive T47D cells
4-[2-(4-Dimethylamino)ethenyl]benzonitrile (1k)	T47D: 16.8 ± 2.1; MDA-MB-231: 19.7 ± 1.8	Comparable to etoposide; dimethylamino group enhances solubility
2-[2-(4-Formylphenyl)ethenyl]benzonitrile	Not reported in evidence	Hypothesized to interact via aldehyde-mediated covalent binding	N/A

Key Observations:

• Chlorinated analogs (e.g., 1c) show broad-spectrum cytotoxicity, while methoxy-substituted derivatives (e.g., 1h) exhibit cell-line specificity .
• The absence of aromatase inhibition in these compounds suggests mechanisms distinct from classical hormone therapies .

Physical and Material Science Comparisons

Table 3: Material Properties of Cyanostilbene Derivatives

Compound	Application	Key Property	Reference
1,4-Bis(cyanostyryl)benzene (CS1)	OLEDs, sensors	Strong blue fluorescence; stimuli-responsive
4-[2-(Quinolinyl)ethenyl]benzonitrile	Photovoltaics	Extended conjugation via quinoline moiety
2-[2-(4-Formylphenyl)ethenyl]benzonitrile	Potential OLEDs	Polar formyl group may enhance charge transport	N/A

Key Observations:

• Symmetric cyanostilbenes (e.g., CS1) are preferred in OLEDs for their luminescence efficiency, while formyl-containing derivatives may require structural optimization for similar performance .
• Heterocyclic analogs (e.g., quinoline-containing) demonstrate utility in photovoltaics due to improved light absorption .